Cas no 1805283-69-5 (4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine)
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine
-
- Inchi: 1S/C7H6Br2F2N2/c8-4-1-3(2-12)5(9)6(13-4)7(10)11/h1,7H,2,12H2
- InChI Key: CYZUZPCIBIVEEU-UHFFFAOYSA-N
- SMILES: BrC1C(C(F)F)=NC(=CC=1CN)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 171
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029070969-250mg |
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine |
1805283-69-5 | 97% | 250mg |
$504.00 | 2022-04-01 | |
| Alichem | A029070969-500mg |
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine |
1805283-69-5 | 97% | 500mg |
$855.75 | 2022-04-01 | |
| Alichem | A029070969-1g |
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine |
1805283-69-5 | 97% | 1g |
$1,490.00 | 2022-04-01 |
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine
4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine: A Comprehensive Overview
The compound 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine, with the CAS number 1805283-69-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into the properties, synthesis, and applications of this compound, as well as recent advancements in its research.
The molecular structure of 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine consists of a pyridine ring with substituents at positions 2, 3, 4, and 6. The presence of aminomethyl and difluoromethyl groups introduces unique electronic and steric properties to the molecule. Recent studies have highlighted the importance of such functional groups in modulating the reactivity and selectivity of pyridine derivatives in various chemical reactions.
One of the key areas of research on this compound involves its synthesis. Traditional methods often involve multi-step processes that require precise control over reaction conditions to achieve high yields. However, recent advancements have introduced more efficient synthetic routes that utilize catalytic systems or microwave-assisted synthesis. These methods not only improve yield but also reduce reaction time, making them more suitable for large-scale production.
The physical and chemical properties of 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine have been extensively studied. Its solubility in various solvents, melting point, and thermal stability are critical factors that influence its applicability in different industrial settings. For instance, its high thermal stability makes it a candidate for use in high-temperature applications such as polymerization catalysts or flame retardants.
In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been explored as a potential precursor for drug development due to its ability to form bioactive intermediates. Additionally, its unique electronic properties make it a valuable component in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Recent research has also highlighted its potential use in energy storage technologies, particularly in the development of more efficient batteries and supercapacitors.
The biological activity of 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine is another area of intense research interest. Studies have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its ability to inhibit specific enzymes involved in metabolic pathways has opened up new avenues for drug discovery.
In conclusion, 4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine is a versatile compound with a wide range of potential applications across multiple industries. Its unique structural features and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.
1805283-69-5 (4-(Aminomethyl)-3,6-dibromo-2-(difluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)